![molecular formula C21H26N6 B5662771 1-[(1-benzyl-3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)methyl]-N,N-dimethylpyrrolidin-3-amine](/img/structure/B5662771.png)
1-[(1-benzyl-3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)methyl]-N,N-dimethylpyrrolidin-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to the specified chemical often involves intricate reactions, where key steps may include cyclization, N-alkylation, and the introduction of substituents to achieve the desired heterocyclic frameworks. For instance, compounds like 1,2,4-triazines and pyrazolopyrimidines are synthesized through reactions involving cyclization and subsequent functional group transformations (Dolzhenko et al., 2011).
Molecular Structure Analysis
The molecular structure of such compounds is characterized by intricate arrangements of atoms and bonds, leading to specific three-dimensional conformations. For example, the crystal and molecular structure analysis of related compounds reveals details like bond lengths, angles, and molecular conformations, which are crucial for understanding the compound's reactivity and interactions (Murugavel et al., 2014).
Chemical Reactions and Properties
These compounds undergo various chemical reactions, including nucleophilic substitutions, electrophilic additions, and cyclization reactions, contributing to their wide applicability in synthetic chemistry. Their reactivity can be influenced by the presence of functional groups and the electronic nature of the heterocycles (Amirnasr et al., 2002).
Physical Properties Analysis
The physical properties, such as solubility, melting points, and crystalline structure, are essential for the practical application of these compounds. These properties are determined by the molecular structure and intermolecular interactions present in the solid state of the compound. Studies like X-ray crystallography provide valuable insights into the arrangement of molecules in the crystal lattice and the type of intermolecular forces at play (Shtaitz et al., 2023).
Chemical Properties Analysis
The chemical properties, including acidity, basicity, reactivity towards various reagents, and stability under different conditions, are crucial for the application of these compounds in synthetic routes and their potential biological activity. Detailed studies and analyses are required to understand these properties fully, which can be significantly influenced by the compound's molecular structure and electronic configuration (Ibrahim et al., 2011).
properties
IUPAC Name |
1-[(2-benzyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)methyl]-N,N-dimethylpyrrolidin-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N6/c1-25(2)19-10-13-26(15-19)16-20-23-21(18-8-11-22-12-9-18)24-27(20)14-17-6-4-3-5-7-17/h3-9,11-12,19H,10,13-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVWVGDKMVXQTGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1CCN(C1)CC2=NC(=NN2CC3=CC=CC=C3)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.